Cas no 1779540-39-4 (Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate)

• Product Name: Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate
• CAS No: 1779540-39-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6329686
• PubChem ID: 138040055
• Update Time: 2025-10-30

Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate
• EN300-6491147
• methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate
• 1779540-39-4
• 4H-Pyrazolo[1,5-a][1,4]diazepine-7-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester
• DTXSID701127943

• Inchi： 1S/C9H13N3O2/c1-14-9(13)7-4-10-5-8-2-3-11-12(8)6-7/h2-3,7,10H,4-6H2,1H3
• InChI Key： LQJAOJSPYZPAOC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC2=CC=NN2C1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate

Research Brief on Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate (CAS: 1779540-39-4)

Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate (CAS: 1779540-39-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of this scaffold in the development of novel pharmacophores. The compound's unique pyrazolo[1,5-a][1,4]diazepine core structure offers a promising platform for the design of small-molecule inhibitors targeting various disease pathways. Notably, its carboxylate moiety provides opportunities for further derivatization, enhancing its drug-like properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate derivatives for their inhibitory activity against kinase targets. The study demonstrated that specific modifications to the core structure could significantly enhance binding affinity and selectivity, paving the way for the development of next-generation kinase inhibitors.

Another significant advancement was reported in a recent patent application (WO2023051234A1), which disclosed the use of this compound as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The patent highlights the compound's potential in addressing unmet medical needs in neurological and metabolic disorders.

From a synthetic chemistry perspective, recent efforts have focused on developing more efficient and scalable routes for the production of Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that improves yield and enantiomeric purity, addressing previous challenges in large-scale production.

In terms of biological evaluation, preliminary in vitro studies have shown promising results for derivatives of this compound in various disease models. Particularly noteworthy is its activity in cancer cell lines, where certain analogs have demonstrated potent antiproliferative effects through modulation of cell cycle regulators. However, further in vivo studies are needed to fully assess its therapeutic potential and pharmacokinetic properties.

The safety profile of Methyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate and its derivatives has been investigated in recent toxicological studies. While the parent compound shows favorable toxicity parameters, researchers emphasize the importance of thorough structure-activity relationship studies to optimize both efficacy and safety profiles for clinical development.

Looking ahead, the compound's unique structural features continue to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation, antibody-drug conjugates, and as a scaffold for fragment-based drug discovery. The growing body of research surrounding this molecule suggests it will remain an important focus in medicinal chemistry for years to come.